[4-bromo-2-[(E)-[[2-[(2-iodobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] 4-propoxybenzoate

• Molecular Formula: C26H23BrIN3O5
• Molecular Weight: 664.3 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[[2-[(2-iodobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] 4-propoxybenzoate
• InChI: InChI=1S/C26H23BrIN3O5/c1-2-13-35-20-10-7-17(8-11-20)26(34)36-23-12-9-19(27)14-18(23)15-30-31-24(32)16-29-25(33)21-5-3-4-6-22(21)28/h3-12,14-15H,2,13,16H2,1H3,(H,29,33)(H,31,32)/b30-15+
• InChI Key: DGBUSDWHPBEUQR-FJEPWZHXSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)CNC(=O)C3=CC=CC=C3I
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)CNC(=O)C3=CC=CC=C3I

Description

[4-Bromo-2-[(E)-[[2-[(2-iodobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] 4-propoxybenzoate (Molecular formula: C₂₆H₂₃BrIN₃O₅; monoisotopic mass: 662.9866 g/mol) is a hydrazone-based Schiff base ligand characterized by:

• A 4-bromo-2-substituted phenyl core with an (E)-configured hydrazinylidene methyl group.
• A 2-iodobenzoyl moiety attached via an acetylhydrazine linker.
• A 4-propoxybenzoate ester group.
  Its structural complexity arises from halogenated aromatic rings (Br, I), a hydrazone bridge, and a flexible propoxy chain, which collectively influence its physicochemical and biological properties .

Biological Activity

The compound 4-bromo-2-[(E)-[[2-[(2-iodobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] 4-propoxybenzoate is a complex organic molecule notable for its diverse chemical functionalities, including bromine and iodine substituents, which are known to enhance biological activity. This article explores its biological activity, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{26}H_{23}BrIN_3O_5$. Its structure features:

• Bromine and iodine atoms : Often associated with increased reactivity and biological activity.
• Hydrazine and amide functionalities : These groups are significant in medicinal chemistry, often involved in enzyme inhibition and other biological interactions.

Biological Activity

The biological activity of 4-bromo-2-[(E)-[[2-[(2-iodobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] 4-propoxybenzoate can be categorized into several key areas:

Anticancer Activity

Research indicates that compounds with similar structures exhibit anticancer properties. For instance, hydrazone derivatives have shown efficacy against various cancer cell lines. The presence of halogen substituents often enhances the cytotoxicity of these compounds.

Antimicrobial Properties

Compounds containing iodine and bromine have been reported to possess antimicrobial activities. The specific interactions of 4-bromo-2-[(E)-[[2-[(2-iodobenzoyl)amino]acetyl]hydrazinylidene]methyl]phenyl] 4-propoxybenzoate with bacterial membranes or enzymes could be further investigated to elucidate its potential as an antimicrobial agent.

Enzyme Inhibition

The hydrazine moiety is known for its role in inhibiting various enzymes. This compound may interact with specific targets, leading to inhibition pathways that could be beneficial in treating diseases where enzyme regulation is crucial.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is vital for optimizing the biological activity of this compound. Modifications to similar compounds have led to variations in potency and selectivity against biological targets.

Compound Name	Key Features	Biological Activity
2-Iodobenzoic Acid	Contains iodine; carboxylic acid group	Antimicrobial
4-Bromoaniline	Simple brominated aniline	Anticancer
Hydrazone Derivatives	Contains hydrazone linkage	Various enzyme inhibitors

Case Studies

• Anticancer Studies : A study involving hydrazone derivatives demonstrated their effectiveness against breast cancer cell lines, suggesting that modifications similar to those in our target compound could yield potent anticancer agents .
• Antimicrobial Research : Research on halogenated compounds has shown promising results against Gram-positive bacteria, indicating that the unique structure of our compound may enhance its antimicrobial efficacy .
• Enzyme Inhibition Analysis : A series of experiments showed that structurally related hydrazones effectively inhibited certain proteases, which could be a pathway for further exploration with our compound .

Comparison with Similar Compounds

Substituent Variations in the Benzoate Ester Group

Compound Name	Benzoate Substituent	Molecular Formula	Key Differences
Target Compound	4-propoxy	C₂₆H₂₃BrIN₃O₅	High lipophilicity due to propoxy chain
">4-Bromo-2-((2-(2-(4-methoxybenzamido)acetyl)hydrazono)methyl)phenyl benzoate	4-methoxy	C₂₃H₂₀BrN₃O₅	Methoxy group reduces steric bulk
">4-[(1E)-({2-[5-Methyl-2-(propan-2-yl)phenoxy]acetamido}imino)methyl]phenyl 4-bromobenzoate	2-isopropyl-5-methylphenoxy	C₂₅H₂₈BrN₃O₄	Bulky substituents increase steric hindrance
">4-Bromo-2-((2-(2-(3-bromobenzamido)acetyl)hydrazono)methyl)phenyl 2-chlorobenzoate	2-chloro	C₂₃H₁₆Br₂ClN₃O₄	Chloro substituent enhances electronegativity

Analysis :

• Bulky substituents (e.g., isopropyl in ) may hinder molecular packing in crystal lattices, affecting solubility and melting points .

Variations in the Acyl Hydrazine Moiety

Compound Name	Acyl Group	Halogen Substitution	Molecular Weight (g/mol)
Target Compound	2-iodobenzoyl	Iodine (I)	664.294
">4-Bromo-2-((2-(2-(2,3-dichlorophenyl)amino)-2-oxoacetyl)hydrazono)methyl)phenyl 4-methylbenzoate	2,3-dichlorophenyl	Chlorine (Cl)	593.656
">4-Bromo-2-(2-(pyrazine-2-carbonyl)hydrazono)methyl)phenyl 4-chlorobenzoate	Pyrazine carbonyl	Chlorine (Cl)	504.74

Analysis :

• The 2-iodobenzoyl group in the target compound introduces significant polarizability and van der Waals interactions, which may enhance binding to hydrophobic protein pockets compared to smaller halogens (Cl) .

Crystallographic and Structural Insights

• Intramolecular hydrogen bonds (O–H···N, O–H···S) stabilize the hydrazone conformation in Schiff base analogs, as seen in related compounds (e.g., ). These interactions likely persist in the target compound, influencing its rigidity and reactivity .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing [compound], and how can purity be optimized?

• Methodology : The compound’s hydrazinylidene and ester functionalities suggest a multi-step synthesis. A plausible route involves:

Hydrazone formation : Reacting a brominated benzaldehyde derivative with a hydrazine-containing intermediate under acidic conditions (e.g., acetic acid) to form the hydrazinylidene core .

Esterification : Coupling the hydrazone intermediate with 4-propoxybenzoic acid using carbodiimide-based coupling agents (e.g., DCC/DMAP) .

Purification : Recrystallization from ethanol or methanol (as in , where derivatives achieved >85% purity) or column chromatography with silica gel and ethyl acetate/hexane gradients .

Q. Which spectroscopic techniques are critical for characterizing [compound]?

• Key Methods :

• NMR : $^1$H and $^13$C NMR to confirm hydrazinylidene geometry (E/Z) and substituent positions. Aromatic protons in the 2-iodobenzoyl group typically appear downfield (δ 7.5–8.5 ppm) .
• Mass Spectrometry (MS) : High-resolution ESI-MS to verify molecular ion peaks and isotopic patterns (e.g., bromine and iodine doublets) .
• Elemental Analysis : Validate C, H, N percentages (e.g., deviations <0.4% indicate purity) .

Q. How can researchers validate the stereochemical configuration of the hydrazinylidene moiety?

• Approach : X-ray crystallography is definitive. Use SHELXL for refinement ( ) and ORTEP-3/WinGX for visualization ( ). For solution-phase analysis, NOESY NMR can detect spatial proximity between the hydrazinylidene methyl group and adjacent aromatic protons .

Advanced Research Questions

Q. What challenges arise in resolving crystallographic data for [compound], and how can they be mitigated?

• Challenges :

• Disorder in flexible groups : The propoxy chain may exhibit conformational disorder.
• Heavy atoms (Br, I) : Cause absorption artifacts during data collection.
  • Solutions :
• Use SHELXL’s PART instruction to model disorder .
• Apply multi-scan absorption corrections (e.g., SADABS) and collect high-resolution data (θ > 25°) to minimize heavy-atom effects .
• Validate refinement with R_int < 5% and GooF ≈ 1.0 .

Q. How should researchers address contradictions between computational and experimental data (e.g., NMR vs. DFT-predicted shifts)?

• Troubleshooting :

Solvent effects : Recalculate DFT shifts with implicit solvent models (e.g., PCM for DMSO).

Dynamic effects : Consider temperature-dependent NMR to identify conformational averaging.

Crystallographic validation : Compare X-ray bond lengths/angles with DFT-optimized geometries .

Q. What experimental design principles apply to evaluating [compound]’s biological activity (e.g., antiproliferative assays)?

• Design :

• Dose-response curves : Test 5–7 concentrations in triplicate (e.g., 1–100 μM) across cell lines (e.g., MCF-7, HeLa) .
• Controls : Include positive controls (e.g., cisplatin) and solvent-only blanks.
• Statistical rigor : Use randomized block designs (as in ) to account for batch effects. Analyze via ANOVA with post-hoc Tukey tests (p < 0.05) .

Q. How can structure-activity relationship (SAR) studies guide structural modifications of [compound]?

• Strategy :

• Substituent variation : Replace the 2-iodobenzoyl group with electron-withdrawing (e.g., nitro) or donating (e.g., methoxy) groups to modulate electronic effects .
• Chain length optimization : Test propoxy vs. ethoxy/butoxy analogs to assess steric and lipophilic impacts on bioavailability .
• Biological assays : Correlate structural changes with IC₅₀ values and selectivity indices (e.g., tumor vs. normal cells) .